Benzofuran (1mg/mL In Dichloromethane)

• CAS No.: 271-89-6
• Product Name: Benzofuran (1mg/mL In Dichloromethane)
• Molecular Formula: C₈H₆O
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 1-benzofuran
• Standard InChI: InChI=1S/C8H6O/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
• Standard InChIKey: IANQTJSKSUMEQM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CO2
• Canonical SMILES: C1=CC=C2C(=C1)C=CO2
• Boiling Point: 345 °F at 760 mm Hg (NTP, 1992); 174.0 °C; 174 °C @ 760 mm Hg; 174 °C
• Colorform: Not solid @ -18 °C; oil; Colorless, oily liquid
• Density: 1.078 at 59 °F (NTP, 1992); 1.0913 @ 25 °C; Relative density (water = 1): 1.09
• Flash Point: 133 °F (NTP, 1992); 56 °C
• Melting Point: less than -0.4 °F (NTP, 1992); Less than -18 °C; <-18°C
• Physical Description: 2,3-benzofuran is a clear oily yellow liquid with an aromatic odor. (NTP, 1992); Liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Benzofuran, also known as coumarone or 1-oxaindene, belongs to the class of organic compounds known as benzofurans. These are organic compounds containing a benzene ring fused to a furan. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Benzofuran exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzofuran is primarily located in the membrane (predicted from logP). Benzofuran is also a parent compound for other transformation products, including but not limited to, egonol, 7-demethoxyegonol-9(Z), 12(Z)linoleate, and egonol-2'''-methyl butanoate. Outside of the human body, benzofuran can be found in a number of food items such as alcoholic beverages, tea, root vegetables, and coffee and coffee products. This makes benzofuran a potential biomarker for the consumption of these food products.; 2,3-Benzofuran is a colorless, sweet-smelling, oily liquid made by processing coal into coal oil. It may also be formed during other uses of coal or oil. 2,3-Benzofuran is not used for any commercial purposes, but the part of the coal oil that contains 2,3-benzofuran is made into a plastic called coumarone-indene resin. This resin resists corrosion and is used to make paints and varnishes. The resin also provides water resistance and is used in coatings on paper products and fabrics. It is used as an adhesive in food containers and some asphalt floor tiles. The resin has been approved for use in food packages and as a coating on citrus fruits. We do not know how often the resin is used or whether any 2,3-benzofuran in the coating or packaging gets into the food.; 2,3-benzofuran is a clear oily yellow liquid with an aromatic odor. (NTP, 1992)
• Solubility: 0.1 to 1 mg/mL at 64° F (NTP, 1992); Insol in water and aq alkaline solns; miscible with benzene, petroleum ether, absolute alcohol, ether.; Soluble in ethanol.; Solubility in water: none
• Synonyms: 1-Oxindene; 2,3-Benzofuran; AT 33852; Benzo[b]furan; Benzofurfuran; Coumarone; NSC 1255; R 7204
• Vapor Pressure: 14.3 mm Hg at 77 °F (NTP, 1992); 0.44 mmHg; 0.44 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.06
• PubChem Compound: 9223
• Last Modified: Nov 11 2021